Cas no 2171712-41-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2171712-41-5
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 5758534
• PubChem ID: 165567922
• Update Time: 2025-05-23

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1570517
• 2171712-41-5
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-5-oxopyrrolidine-3-carboxylic acid
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H29N3O6/c1-2-15(11-12-22(30)29-23-20(25(32)33)13-27-24(23)31)28-26(34)35-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-10,15,20-21,23H,2,11-14H2,1H3,(H,27,31)(H,28,34)(H,29,30)(H,32,33)
• InChI Key： KWZSIQPJHLYHCT-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC1C(NCC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 134Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid

4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2171712-41-5, known as 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a pyrrolidine ring with a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the reactivity and stability of the molecule.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as solid-phase synthesis and microwave-assisted reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its application in diverse research areas. For instance, studies have demonstrated that this compound exhibits remarkable bioactivity when incorporated into peptide-based drug delivery systems, making it a promising candidate for targeted therapy.

The structural features of 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid are particularly advantageous for its use in medicinal chemistry. The Fmoc group provides excellent protection during peptide synthesis while also contributing to the molecule's solubility and stability. The hexanamide chain introduces flexibility and hydrophobicity, which are essential for interactions with biological targets. Meanwhile, the pyrrolidine ring with a carboxylic acid group offers a platform for further functionalization, enabling the creation of bioconjugates or prodrugs.

From an applications perspective, this compound has garnered significant attention in the development of enzyme inhibitors and anticancer agents. Researchers have employed computational modeling techniques to predict its binding affinity to various protein targets, revealing potential interactions that could be exploited for therapeutic purposes. Furthermore, its ability to serve as a versatile building block in supramolecular chemistry has opened new avenues for the design of self-assembling materials and nanomaterials.

In terms of synthesis, the preparation of 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-5-oxopyrrolidine-3-carboxylic acid involves multiple steps requiring meticulous control over reaction conditions. Key steps include the coupling of the Fmoc group to an amino acid derivative, followed by extension of the side chain through amide bond formation. The final product undergoes rigorous purification to ensure high purity levels suitable for biological testing.

Looking ahead, ongoing research is focused on optimizing the properties of this compound to enhance its pharmacokinetic profile and reduce potential toxicity. By incorporating advanced drug delivery systems or employing click chemistry strategies for site-specific modification, scientists aim to unlock its full therapeutic potential while minimizing off-target effects.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido